Cas no 1147422-12-5 (1-(tert-Butyl) 3-methyl 4-(azetidin-1-yl)piperidine-1,3-dicarboxylate)

• Product Name: 1-(tert-Butyl) 3-methyl 4-(azetidin-1-yl)piperidine-1,3-dicarboxylate
• CAS No: 1147422-12-5
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 1081677
• PubChem ID: 58117047
• Update Time: 2025-04-20

1-(tert-Butyl) 3-methyl 4-(azetidin-1-yl)piperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl) 3-methyl 4-(azetidin-1-yl)piperidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-methyl 4-(azetidin-1-yl)piperidine-1,3-dicarboxylate
• (+/-)-4-Azetidin-1-yl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
• DTXSID00728833
• 1-(tert-Butyl)3-methyl4-(azetidin-1-yl)piperidine-1,3-dicarboxylate
• C90330
• 1147422-12-5
• SLDPVSFZUCLIAY-UHFFFAOYSA-N
• 4-azetidin-1-yl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
• SB51721
• SCHEMBL994985
• 1-tert-Butyl 3-methyl 4-(azetidin-1-yl)piperidine-1,3-dicarboxylate

• Inchi： 1S/C15H26N2O4/c1-15(2,3)21-14(19)17-9-6-12(16-7-5-8-16)11(10-17)13(18)20-4/h11-12H,5-10H2,1-4H3
• InChI Key： SLDPVSFZUCLIAY-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(C(=O)OC(C)(C)C)CCC1N1CCC1)=O

Computed Properties

• Exact Mass: 298.18925731g/mol
• Monoisotopic Mass: 298.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.1Ų